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Compound of Interest

Compound Name: Antibacterial agent 129

Cat. No.: B12395424

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

The vibriostatic agent O/129, chemically known as 2,4-diamino-6,7-diisopropylpteridine, is a

crucial compound in microbiology for the selective inhibition and differentiation of Vibrio species

from other Gram-negative bacteria, particularly Aeromonas. Its primary mechanism of action is

understood to be the inhibition of folic acid synthesis, acting as an antifolate agent. Accurate

and consistent preparation of O/129 stock solutions is paramount for reliable and reproducible

experimental results in research settings. These application notes provide a detailed, step-by-

step guide for the preparation of O/129 stock solutions, ensuring their proper handling, storage,

and use in various research applications.

Quantitative Data Summary
The following table summarizes the key quantitative information for the preparation of O/129

stock solutions, primarily for the impregnation of paper discs used in antimicrobial susceptibility

testing. The phosphate salt of O/129 is recommended due to its enhanced solubility in aqueous

solutions[1].
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Parameter Value Reference

Chemical Name

2,4-diamino-6,7-

diisopropylpteridine phosphate

salt

[2]

Molecular Formula C₁₂H₁₈N₆ · H₃PO₄ [2]

Molecular Weight 344.31 g/mol [2]

Recommended Solvent Sterile Distilled Water [1]

High Concentration Stock (for

150 µg disks)
20.8 mg/mL [1]

Low Concentration Stock (for

10 µg disks)
1.4 mg/mL [1]

Storage of Disks
Desiccated, protected from

light, refrigerated
[1]

Experimental Protocols
Materials

2,4-diamino-6,7-diisopropylpteridine phosphate (O/129 phosphate) powder

Sterile, purified water (e.g., distilled or deionized)

Sterile conical tubes (e.g., 15 mL or 50 mL)

Calibrated analytical balance

Sterile serological pipettes or micropipettes with sterile tips

Vortex mixer

Sterile filtration unit (0.22 µm pore size)

Sterile, light-protected storage vials (e.g., amber microcentrifuge tubes)
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Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol 1: Preparation of High Concentration (20.8
mg/mL) O/129 Stock Solution
This protocol is designed for preparing a stock solution suitable for making 150 µg O/129 disks.

Preparation: In a sterile environment (e.g., a biological safety cabinet), weigh out 20.8 mg of

O/129 phosphate powder using a calibrated analytical balance.

Dissolution: Transfer the powder to a sterile conical tube. Add 1 mL of sterile, purified water

to the tube.

Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.

The phosphate salt of O/129 is more soluble in water, which should facilitate this process[1].

Sterilization: To ensure the sterility of the stock solution, filter it through a 0.22 µm sterile

syringe filter into a sterile, light-protected container.

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes in

sterile, amber microcentrifuge tubes to avoid repeated freeze-thaw cycles. Label each

aliquot clearly with the compound name, concentration, and date of preparation. Store the

aliquots at -20°C for long-term storage.

Protocol 2: Preparation of Low Concentration (1.4
mg/mL) O/129 Stock Solution
This protocol is for preparing a stock solution for 10 µg O/129 disks. This can be achieved by

diluting the high-concentration stock or by direct preparation.

Method A: Dilution from High-Concentration Stock

Calculation: To prepare a 1.4 mg/mL solution from a 20.8 mg/mL stock, a 1:14.86 dilution is

required. For ease of measurement, a 1:15 dilution can be made, which will yield a final

concentration of approximately 1.39 mg/mL.
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Dilution: In a sterile tube, add 1 part of the 20.8 mg/mL O/129 stock solution to 14 parts of

sterile, purified water. For example, add 100 µL of the stock solution to 1.4 mL of sterile

water.

Mixing: Vortex the solution gently to ensure homogeneity.

Storage: Store the diluted solution in sterile, amber microcentrifuge tubes at -20°C.

Method B: Direct Preparation

Preparation: Weigh out 1.4 mg of O/129 phosphate powder in a sterile environment.

Dissolution: Transfer the powder to a sterile conical tube and add 1 mL of sterile, purified

water.

Mixing: Vortex until the powder is fully dissolved.

Sterilization: Sterilize the solution by filtering it through a 0.22 µm sterile filter.

Aliquoting and Storage: Aliquot and store in labeled, amber tubes at -20°C.

Visualizations
Experimental Workflow
The following diagram illustrates the step-by-step workflow for the preparation of O/129 stock

solutions.
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Workflow for O/129 Stock Solution Preparation.

Proposed Signaling Pathway of O/129 Action
O/129 is an antifolate agent. This diagram depicts a simplified, generalized pathway of bacterial

folic acid synthesis and the proposed point of inhibition by O/129, which is analogous to other

pteridine-based inhibitors like trimethoprim.
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Proposed Inhibition of Folic Acid Synthesis by O/129.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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